Cas no 88939-02-0 (Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester)
88939-02-0 structure
Product Name:Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester
CAS No:88939-02-0
MF:C9H16O2S
MW:188.287141799927
CID:619228
PubChem ID:14691861
Update Time:2025-04-19
Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester Chemical and Physical Properties
Names and Identifiers
-
- Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester
- S-tert-butyl 2-methyl-3-oxobutanethioate
- DTXSID70563051
- 88939-02-0
- S-(tert-butyl) 2-methyl-3-oxobutanethioate
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- Inchi: 1S/C9H16O2S/c1-6(7(2)10)8(11)12-9(3,4)5/h6H,1-5H3
- InChI Key: OOCJZRFUBHRDRE-UHFFFAOYSA-N
- SMILES: S(C(C(C(C)=O)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 188.08710092g/mol
- Monoisotopic Mass: 188.08710092g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 59.4Ų
Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
88939-02-0 (Butanethioic acid, 2-methyl-3-oxo-, S-(1,1-dimethylethyl) ester) Related Products
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